Cas no 1353986-01-2 ([(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid)

• Product Name: [(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid
• CAS No: 1353986-01-2
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 2159404
• Update Time: 2025-10-23

[(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid
• 2-((1-Benzylpyrrolidin-3-yl)(isopropyl)amino)acetic acid
• (S)-2-((1-Benzylpyrrolidin-3-yl)(isopropyl)amino)acetic acid
• (R)-2-((1-Benzylpyrrolidin-3-yl)(isopropyl)amino)acetic acid
• AM94781
• [(1-benzylpyrrolidin-3-yl)isopropylamino]acetic acid

• Inchi： 1S/C16H24N2O2/c1-13(2)18(12-16(19)20)15-8-9-17(11-15)10-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,19,20)
• InChI Key： NHDQMTGXVIPCDC-UHFFFAOYSA-N
• SMILES： OC(CN(C(C)C)C1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Topological Polar Surface Area: 43.8

Additional information on [(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid

Comprehensive Overview of [(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid (CAS No. 1353986-01-2)

[(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid (CAS No. 1353986-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and acetic acid moieties, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural features, which include a benzyl group and an isopropylamino side chain, contributing to its versatility in synthetic pathways.

The compound's CAS No. 1353986-01-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure, [(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid, highlights its potential as a building block for more complex molecules. Recent studies have focused on its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding, making it a subject of interest for neurodegenerative and metabolic disorder research.

In the realm of organic synthesis, [(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid is valued for its reactivity and compatibility with various coupling reactions. Its acetic acid functionality allows for further derivatization, enabling the creation of novel analogs with enhanced pharmacological properties. This adaptability aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are paramount.

From an industrial perspective, the demand for CAS No. 1353986-01-2 is driven by its utility in high-throughput screening and lead optimization. Pharmaceutical companies are increasingly leveraging such compounds to accelerate drug discovery pipelines, addressing unmet medical needs. The compound's stability and solubility profiles further enhance its appeal for formulation development, a key consideration in modern drug delivery systems.

Environmental and safety assessments of [(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid indicate its compatibility with green chemistry principles. Researchers emphasize its low ecological footprint, aligning with global initiatives for sustainable chemical production. This aspect is particularly relevant given the growing consumer and regulatory focus on eco-friendly pharmaceuticals and biodegradable materials.

In summary, [(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid (CAS No. 1353986-01-2) represents a multifaceted compound with broad applicability in life sciences. Its structural ingenuity and functional diversity position it as a valuable asset in advancing drug discovery, material science, and biochemical research. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.